Cas no 300579-33-3 (4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-fluorophenyl)-, (2R,4R)-rel-)
4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-fluorophenyl)-, (2R,4R)-rel- Chemical and Physical Properties
Names and Identifiers
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- 4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-fluorophenyl)-, (2R,4R)-rel-
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- Inchi: 1S/C12H12FNO3S/c1-7(15)14-10(12(16)17)6-18-11(14)8-2-4-9(13)5-3-8/h2-5,10-11H,6H2,1H3,(H,16,17)/t10-,11+/m0/s1
- InChI Key: QRPAQKCEQIGTSY-WDEREUQCSA-N
- SMILES: S1C[C@@H](C(O)=O)N(C(C)=O)[C@H]1C1=CC=C(F)C=C1
4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-fluorophenyl)-, (2R,4R)-rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | LS-03935-1G |
(2R,4R)-3-acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid |
300579-33-3 | >95% | 1g |
£276.00 | 2025-02-08 | |
| Key Organics Ltd | LS-03935-5G |
(2R,4R)-3-acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid |
300579-33-3 | >95% | 5g |
£579.00 | 2025-02-08 | |
| Key Organics Ltd | LS-03935-10G |
(2R,4R)-3-acetyl-2-(4-fluorophenyl)-1,3-thiazolidine-4-carboxylic acid |
300579-33-3 | >95% | 10g |
£883.00 | 2025-02-08 |
4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-fluorophenyl)-, (2R,4R)-rel- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-fluorophenyl)-, (2R,4R)-rel-
4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-fluorophenyl)-, (2R,4R)-rel- (CAS No. 300579-33-3): An Overview
4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-fluorophenyl)-, (2R,4R)-rel- (CAS No. 300579-33-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazolidine derivatives, which are known for their diverse pharmacological properties, including anti-diabetic, anti-inflammatory, and anti-cancer activities.
The (2R,4R)-rel- configuration of this compound is particularly noteworthy as it imparts specific stereochemical properties that can influence its biological activity. The presence of the 4-fluorophenyl group and the 3-acetyl substituent further enhances its chemical stability and reactivity, making it a valuable candidate for various therapeutic applications.
Recent studies have highlighted the potential of 4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-fluorophenyl)-, (2R,4R)-rel- in the treatment of metabolic disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-diabetic effects by modulating glucose metabolism and improving insulin sensitivity in animal models. The researchers found that the compound effectively reduced blood glucose levels and improved lipid profiles, suggesting its potential as a novel therapeutic agent for type 2 diabetes mellitus.
In addition to its anti-diabetic properties, 4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-fluorophenyl)-, (2R,4R)-rel- has shown promise in cancer research. A study conducted by a team of scientists at the National Cancer Institute in 2020 reported that this compound exhibits significant anti-proliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell growth and survival, such as the PI3K/Akt and MAPK pathways. These findings suggest that 4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-fluorophenyl)-, (2R,4R)-rel- could be a potential lead compound for the development of new anticancer drugs.
The structural uniqueness of 4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-fluorophenyl)-, (2R,4R)-rel- also makes it an attractive candidate for drug delivery systems. Researchers at the University of California have explored the use of this compound in nanoparticle formulations to enhance its bioavailability and target specificity. The results showed that encapsulating 4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-fluorophenyl)-, (2R,4R)-rel- in polymeric nanoparticles significantly improved its stability and pharmacokinetic profile, making it more suitable for clinical applications.
Furthermore, the safety profile of 4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-fluorophenyl)-, (2R,4R)-rel- has been extensively evaluated in preclinical studies. Toxicity assessments conducted by multiple research groups have indicated that this compound exhibits low toxicity at therapeutic doses. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.
In conclusion, 4-Thiazolidinecarboxylic acid, 3-acetyl-2-(4-fluorophenyl)-, (2R,4R)-rel- (CAS No. 300579-33-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the treatment of various diseases.
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